Cas no 940365-01-5 (methyl 2-{4-(methylamino)methylphenoxy}acetate)

• Product Name: methyl 2-{4-(methylamino)methylphenoxy}acetate
• CAS No: 940365-01-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5226874
• PubChem ID: 18778472
• Update Time: 2026-03-07

methyl 2-{4-(methylamino)methylphenoxy}acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[4-[(methylamino)methyl]phenoxy]-, methyl ester
• Methyl 2-(4-((methylamino)methyl)phenoxy)acetate
• methyl 2-{4-(methylamino)methylphenoxy}acetate

• Inchi： 1S/C11H15NO3/c1-12-7-9-3-5-10(6-4-9)15-8-11(13)14-2/h3-6,12H,7-8H2,1-2H3
• InChI Key： NQDZKOJYIXAWFD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=C(CNC)C=C1

Additional information on methyl 2-{4-(methylamino)methylphenoxy}acetate

Methyl 2-{4-(Methylamino)methylphenoxy}acetate: A Comprehensive Overview

Methyl 2-{4-(methylamino)methylphenoxy}acetate, also known by its CAS number 940365-01-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with specific therapeutic targets. The structure of methyl 2-{4-(methylamino)methylphenoxy}acetate is characterized by a phenoxy group substituted with a methylamino methyl group, which contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of this compound in the context of enzyme inhibition and receptor modulation. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that methyl 2-{4-(methylamino)methylphenoxy}acetate exhibits potent inhibitory activity against certain kinases, making it a promising lead compound for the development of anti-cancer agents. The ability of this compound to selectively target specific molecular pathways has been a focal point of investigation, with researchers exploring its potential as a therapeutic agent in oncology.

Another area of interest surrounding methyl 2-{4-(methylamino)methylphenoxy}acetate is its role in neurodegenerative diseases. Studies have shown that this compound can modulate neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism by which methyl 2-{4-(methylamino)methylphenoxy}acetate interacts with neuronal receptors is currently under intense scrutiny, with preliminary findings suggesting a complex interplay between its structural features and biological activity.

In addition to its therapeutic applications, methyl 2-{4-(methylamino)methylphenoxy}acetate has also been explored for its potential use in agrochemicals. Research indicates that this compound may possess pesticidal properties, particularly against certain insect species. The development of eco-friendly pesticides based on this compound could represent a significant advancement in sustainable agriculture, offering an alternative to traditional chemical agents that often pose environmental risks.

The synthesis of methyl 2-{4-(methylamino)methylphenoxy}acetate has been optimized through various methodologies, with researchers focusing on improving yield and reducing production costs. Recent advancements in catalytic processes have enabled the large-scale synthesis of this compound, making it more accessible for both academic and industrial applications. The ability to synthesize this compound efficiently is crucial for its widespread use in drug discovery and other fields.

From a structural perspective, methyl 2-{4-(methylamino)methylphenoxy}acetate exhibits a high degree of molecular diversity, which contributes to its versatility as a research tool and therapeutic candidate. Its phenoxy group provides a platform for further functionalization, allowing chemists to explore derivatives with enhanced bioactivity or improved pharmacokinetic profiles. This flexibility has made it a popular choice among researchers seeking to design novel molecules with specific biological activities.

Furthermore, the safety profile of methyl 2-{4-(methylamino)methylphenoxy}acetate has been evaluated in preclinical studies, with results indicating that it possesses acceptable toxicity levels under experimental conditions. These findings are encouraging for its potential translation into clinical settings, although further research is required to fully understand its safety profile in humans.

In conclusion, methyl 2-{4-(methylamino)methylphenoxy}acetate (CAS No. 940365-01-5) is a versatile compound with diverse applications across multiple disciplines. Its role as a lead compound in drug discovery, coupled with its potential use in agrochemicals and materials science, underscores its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to various fields within the scientific community.